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Compound of Interest

Compound Name: (2-Bromoethyl)cyclohexane

An In-depth Technical Guide to the Safe Handling of (2-Bromoethyl)cyclohexane for
Laboratory Professionals

Introduction: Understanding (2-
Bromoethyl)cyclohexane

(2-Bromoethyl)cyclohexane (CAS No. 1647-26-3) is a halogenated hydrocarbon commonly
utilized as a reagent and building block in synthetic organic chemistry.[1] Its molecular
structure, featuring a cyclohexane ring attached to a bromoethyl group, makes it a valuable
intermediate in various chemical transformations. Researchers and drug development
professionals frequently employ this compound in reactions such as Grignard preparations and
cross-coupling reactions.[2] It serves as a key component in the synthesis of diverse
molecules, including immunosuppressive agents and agonists for human vitamin-D resistant
rickets.[2]

Despite its utility, the chemical nature of (2-Bromoethyl)cyclohexane necessitates a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide, grounded in established safety data, provides a comprehensive overview for
researchers and scientists to ensure its safe handling, storage, and disposal.

Section 1: Hazard Identification and Toxicological
Profile
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The primary hazards associated with (2-Bromoethyl)cyclohexane are irritation to the skin and
eyes.[1][3][4] While comprehensive toxicological data is not fully available, the existing
classifications provide a clear directive for minimizing exposure.[3]

1.1 Globally Harmonized System (GHS) Classification

The GHS provides a standardized framework for communicating hazard information. (2-
Bromoethyl)cyclohexane is classified as follows:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion/Irritation Category 2 4]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S

[rritation irritation[3][4]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[4][5]

Causality Behind the Hazards: The irritant nature of (2-Bromoethyl)cyclohexane stems from
its alkyl halide functionality. Alkylating agents can react with biological nucleophiles, such as
amino acids in proteins and nitrogenous bases in DNA, which can lead to cellular damage and
an inflammatory response, manifesting as irritation. The potential for respiratory irritation
underscores the importance of avoiding inhalation of its vapors.

Section 2: Chemical and Physical Properties

A comprehensive understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. These properties dictate the appropriate storage conditions,
handling procedures, and emergency response actions.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC392640010&productDescription=2-CYCLOHEXYLETHYL+BROMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclohexane
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclohexane
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclohexane
https://aksci.com/sds/9137ED_SDS.pdf
https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C8H15Br [2][6]
Molecular Weight 191.11 g/mol [2][4]
Appearance .Cleiar, colorless to pale yellow C1l6]
liquid

Boiling Point 212 °C at 760 mmHg [2]
Flash Point 81.6 °C [2]
Density 1.215 g/cm3 [2]

Vapor Pressure

0.257 mmHg at 25°C

[2]

Sparingly soluble in

Solubility Chloroform, slightly soluble in [2]
Ethyl Acetate
Stable under recommended

Stability storage conditions. [7]

Combustible.

Incompatibilities

Strong oxidizing agents,

Strong bases

[1]

Field Insights: The relatively high boiling point and low vapor pressure suggest that at room

temperature, the risk of forming a high concentration of vapor is moderate. However, the flash

point of 81.6°C indicates that it is a combustible liquid.[2][7] Therefore, it must be kept away

from heat, sparks, and open flames, especially during procedures that involve heating.[1][8]

Section 3: Safe Handling and Storage Protocols

A proactive approach to safety, centered on risk assessment and the consistent application of

control measures, is essential.

3.1 Risk Assessment and Preparation
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Before any procedure, a thorough risk assessment must be conducted. This involves reviewing
the Safety Data Sheet (SDS), understanding the quantities being used, and identifying the
specific hazards of the planned experiment.[9]

Experimental Workflow: Pre-Handling Safety Checklist

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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